Cas no 2229666-36-6 (4-fluoro-4-methylpent-2-enoic acid)

• Product Name: 4-fluoro-4-methylpent-2-enoic acid
• CAS No: 2229666-36-6
• MF: C₆H₉FO₂
• MW: 132.132865667343
• CID: 6379911
• PubChem ID: 165844463
• Update Time: 2025-05-20

4-fluoro-4-methylpent-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-4-methylpent-2-enoic acid
• (2E)-4-fluoro-4-methylpent-2-enoic acid
• AKOS040810288
• EN300-1768348
• 2229666-36-6

• Inchi： 1S/C6H9FO2/c1-6(2,7)4-3-5(8)9/h3-4H,1-2H3,(H,8,9)/b4-3+
• InChI Key： CUQUDMOWQZUFIB-ONEGZZNKSA-N
• SMILES： FC(/C=C/C(=O)O)(C)C

Computed Properties

• Exact Mass: 132.05865769g/mol
• Monoisotopic Mass: 132.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 37.3Ų

Additional information on 4-fluoro-4-methylpent-2-enoic acid

4-Fluoro-4-Methylpent-2-enoic Acid: A Comprehensive Overview

4-fluoro-4-methylpent-2-enoic acid (CAS No. 2229666-36-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also known as fluorinated pentenoic acid, has garnered attention due to its unique chemical properties and potential for innovative applications. Recent advancements in synthetic chemistry have further enhanced our understanding of its structure, reactivity, and utility.

The molecular structure of 4-fluoro-4-methylpent-2-enoic acid is characterized by a pentenoic acid backbone with a fluorine atom and a methyl group attached to the fourth carbon. This arrangement imparts the compound with distinct electronic and steric properties, making it highly reactive in certain chemical transformations. The presence of the fluorine atom introduces electronegativity, while the methyl group contributes to steric hindrance, creating a balance that is crucial for its functional versatility.

Recent studies have highlighted the role of 4-fluoro-4-methylpent-2-enoic acid in drug discovery. Its ability to act as a precursor in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have utilized this compound to develop inhibitors for key enzymes involved in metabolic disorders. The fluorine atom plays a pivotal role in enhancing the bioavailability and selectivity of these inhibitors, making them promising candidates for therapeutic interventions.

In the realm of agrochemicals, fluorinated pentenoic acid has shown potential as a plant growth regulator. Its ability to modulate plant hormone signaling pathways has been documented in several studies. By influencing auxin biosynthesis, this compound can enhance crop yield and stress tolerance, offering a sustainable solution to modern agricultural challenges.

The synthesis of 4-fluoro-4-methylpent-2-enoic acid has also been optimized through green chemistry approaches. Traditional methods often involved multi-step reactions with hazardous reagents; however, recent advancements have introduced more efficient and environmentally friendly protocols. For example, catalytic asymmetric synthesis using transition metal catalysts has enabled the production of enantiomerically pure samples, which are essential for pharmaceutical applications.

Moreover, the physical and chemical properties of fluorinated pentenoic acid have been thoroughly investigated to understand its behavior under various conditions. Its melting point, solubility, and stability have been characterized using advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These studies provide valuable insights into its storage requirements and suitability for large-scale industrial processes.

In conclusion, 4-fluoro-4-methylpent-2-en oic acid (CAS No. 2229666 36 6) stands out as a multifaceted compound with immense potential across diverse industries. Its unique structure, coupled with recent research advancements, positions it as a key player in modern chemical innovation. As ongoing studies continue to unravel its capabilities, this compound is poised to make significant contributions to scientific progress.